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Introduction

Propyl hexanoate (CoH1s02), also known as propyl caproate, is a hexanoate ester formed
from the condensation of hexanoic acid and propan-1-ol.[1] It is recognized by its characteristic
fruity aroma, often described as being similar to blackberries or pineapple.[1] Beyond its
significant use as a flavoring and fragrance agent, propyl hexanoate serves as a solvent for
polar organic compounds, making an understanding of its physical and thermal properties
essential for its application in chemical synthesis, product formulation, and various industrial
processes.[1]

This technical guide provides a summary of the core thermophysical properties of propyl
hexanoate. It details the standard experimental methodologies used for their determination
and serves as a reference for professionals in research and development. While extensive
temperature-dependent data for propyl hexanoate is not readily available in the literature, this
guide presents the established single-point data and includes comparative data for a similar
ester, ethyl hexanoate, to illustrate typical thermophysical behavior as a function of
temperature.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of propyl hexanoate is
presented below. These values are critical for a wide range of calculations and process
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modeling.
Property Value Unit Reference(s)
Molecular Formula CoH1s02 - [2]
Molar Mass 158.24 g-mol—1 [2]
Appearance Clear, colorless liquid
Normal Boiling Point 186 - 187 °C
Melting Point -68 to -69 °C
Density (at 25°C) 0.867 g-mL™!
Refractive Index (at
20°C) 1.412
Solubility in Water 101.9 (estimated) mg-L~t @ 25°C
Flash Point 51.67 °C
Density

Density is a fundamental property that relates the mass of a substance to the volume it
occupies. For liquids, density is highly dependent on temperature, typically decreasing as
temperature increases.

Quantitative Data for Propyl Hexanoate

Specific experimental data detailing the temperature dependence of propyl hexanoate's
density is limited. The standard density is reported at 25°C.

Temperature (°C) Density (g:-mL™*)

25 0.867

Data sourced from ChemBK.
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Comparative Data: Temperature Dependence of Ethyl
Hexanoate Density

To illustrate the typical behavior of alkyl hexanoates, the following table presents critically
evaluated data for the density of liquid ethyl hexanoate at various temperatures.

Temperature (K) Density (g-cm~3)
288.15 0.8753
293.15 0.8708
298.15 0.8663
303.15 0.8617
313.15 0.8526
323.15 0.8434
333.15 0.8341
343.15 0.8247
353.15 0.8152

Data sourced from NIST/TRC Web Thermo Tables for Ethyl Hexanoate.

Experimental Protocol: Density Measurement by
Pychometry

Pycnometry is a highly precise method for determining the density of a liquid by measuring the
mass of a precisely known volume. The instrument, a pycnometer, is a glass flask with a
specific, calibrated volume, often fitted with a stopper containing a fine capillary tube.

Methodology:

o Preparation: The pycnometer and its stopper are thoroughly cleaned and dried.
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Tare Mass: The mass of the empty, dry pycnometer (mo) is measured using a high-precision
analytical balance.

Reference Fluid Mass: The pycnometer is filled with a reference liquid of a well-known
density (e.g., deionized water), ensuring the liquid fills the capillary of the stopper. Any
excess liquid is carefully wiped from the exterior. The total mass (ma) is recorded.

Sample Fluid Mass: The pycnometer is emptied, dried, and then filled with the sample liquid
(propyl hexanoate). The total mass (m:z) is recorded at a controlled temperature.

Calculation:

[e]

The mass of the reference liquid is calculated: m_ref = m1 - mo.

o

The volume of the pycnometer is determined using the known density of the reference
liquid (p_ref) at the measurement temperature: V = m_ref/ p_ref.

o

The mass of the sample liquid is calculated: m_sample = mz - mo.

[¢]

The density of the sample liquid (p_sample) is then calculated: p_sample = m_sample / V.
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Preparation
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Mount Syringe with Sample
Position Camera & Light Source

i
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a Stable Pendant Drop

i
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Digital Image of Drop Profile

i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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